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Xanthyletin is a coumarin that has been found in Z. avicennae and has diverse biological activities, including antifungal, antioxidant, and anticancer properties. It is active against the fungi R. solani, F. graminearum, and P. oryzae (IC50s = 49.1, 117.2, and 31.6 mg/L, respectively). Xanthyletin (50 mg/L) is also active against F. oxysporum, A. solani, and S. sclerotiorum. It reduces LPS-induced production of nitric oxide (NO) in BV-2 microglial cells with an IC50 value of 5.4 µM. Xanthyletin inhibits proliferation of A549 lung, MCF-7 breast, and PC3 prostate cancer cells (IC50s = 80.1, 19.3, and 97.2 µg/ml, respectively).
Xanthyletin is a member of coumarins.